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Compound of Interest

Compound Name:
2-Amino-3-hydroxy-2-

methylpropanenitrile

CAS No.: 122556-12-1

Cat. No.: B1285220

Get Quote

Strategic Context & Executive Summary
2-Amino-3-hydroxy-2-methylpropanenitrile (CAS: 122556-12-1) is a highly functionalized

aliphatic amino nitrile. Featuring a primary amine, a tertiary nitrile, and a primary hydroxyl group

situated on a compact carbon framework, it serves as a critical bifunctional building block. It is

extensively utilized in the synthesis of α -methylserine derivatives and the development of bis-

organometallic anthelmintic agents (such as monepantel analogs) .

This application note details a robust, scalable Strecker cyanohydrin reaction protocol starting

from hydroxyacetone (acetol). By utilizing ammonium chloride and sodium cyanide in an

aqueous methanolic ammonia system, the protocol ensures high conversion rates while strictly

managing the inherent safety risks associated with aqueous cyanide chemistry .

Mechanistic Causality & Reaction Design
The Strecker synthesis of α -amino nitriles is a multi-step cascade. Understanding the causality

behind the reagent selection is crucial for optimizing yield and establishing a self-validating

system:
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Imine Formation: Hydroxyacetone reacts with ammonia to form an α -hydroxy imine

intermediate. The addition of ammonium chloride (NH₄Cl) serves a dual purpose: it acts as a

mild proton source to catalyze the elimination of water from the hemiaminal intermediate,

and it buffers the solution.

Cyanide Addition: The nucleophilic attack of the cyanide ion (CN⁻) on the activated imine

yields the target amino nitrile.

pH Control (Critical Safety & Yield Factor): The reaction is buffered at a pH of ~9–10. If the

pH drops below 9.2 (the pKa of HCN), highly toxic hydrogen cyanide gas will evolve, and the

concentration of the active nucleophile (CN⁻) will decrease, stalling the reaction. Conversely,

excessive alkalinity can lead to the unwanted aldol condensation of hydroxyacetone.

Visualization of Experimental Workflow
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Phase 1: Reagent Preparation

Phase 2: Reaction Execution

Phase 3: Workup & Isolation
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Figure 1: Workflow for the Strecker synthesis of 2-amino-3-hydroxy-2-methylpropanenitrile.
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Materials and Reagent Stoichiometry
Table 1: Reagent Quantities for a 100 mmol Scale Synthesis

Reagent MW ( g/mol ) Equivalents Amount
Experimental
Role

Hydroxyacetone

(Acetol)
74.08 1.0 7.41 g

Electrophile /

Substrate

Sodium Cyanide

(NaCN)
49.01 1.1 5.39 g

Nucleophile

Source

Ammonium

Chloride (NH₄Cl)
53.49 1.2 6.42 g

Buffer / Acid

Catalyst

Aqueous

Ammonia (28-

30%)

17.03 5.0 15.0 mL
Primary Nitrogen

Source

Methanol

(MeOH)
32.04 - 30.0 mL

Homogenizing

Co-solvent

Step-by-Step Experimental Protocol
⚠️ SAFETY WARNING: Sodium cyanide is highly toxic and potentially fatal if swallowed,

inhaled, or absorbed through the skin. This entire procedure MUST be conducted in a certified,

high-velocity fume hood by trained personnel wearing appropriate PPE (heavy-duty nitrile

gloves, lab coat, face shield).

Phase 1: Preparation of the Cyanating Mixture

Equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a pressure-

equalizing dropping funnel, and an internal thermometer.

Add 6.42 g of NH₄Cl and 5.39 g of NaCN to the flask.

Add 15.0 mL of 28% aqueous ammonia followed by 30.0 mL of methanol. Stir the

suspension until the inorganic salts are completely dissolved.
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Submerge the flask in an ice-water bath and cool the mixture to an internal temperature of

0–5 °C.

Causality: Cooling prevents the volatilization of ammonia gas and safely mitigates the

highly exothermic nature of the subsequent imine formation.

Phase 2: Electrophile Addition and Reaction 5. Charge the dropping funnel with 7.41 g (approx.

6.9 mL) of hydroxyacetone. 6. Add the hydroxyacetone dropwise over a period of 30 minutes.

Maintain the internal temperature strictly below 10 °C during the addition.

Causality: Rapid addition causes localized heating, which promotes the dimerization or aldol

polymerization of hydroxyacetone, drastically reducing the yield of the target monomeric

amino nitrile.

Once the addition is complete, remove the ice bath and allow the reaction mixture to

naturally warm to ambient temperature (20–25 °C).

Stir vigorously for 16–24 hours. Reaction progress can be validated via TLC (DCM:MeOH

9:1, visualized with ninhydrin stain to detect the primary amine).

Phase 3: Workup and Isolation 9. Transfer the reaction mixture to a separatory funnel. Dilute

with 50 mL of chilled distilled water to quench. 10. Extract the aqueous layer with Ethyl Acetate

(3 × 50 mL).

Causality: Ethyl acetate is polar enough to extract the highly functionalized amino nitrile
while leaving the unreacted inorganic cyanide and ammonium salts safely partitioned in the
aqueous phase.

Wash the combined organic layers with 30 mL of saturated brine to remove residual water
and dissolved ammonia.
Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under
reduced pressure (rotary evaporator water bath ≤ 30 °C) to afford the crude product.

Causality: Elevated temperatures during evaporation can trigger a retro-Strecker reaction or
thermal degradation of the amino nitrile.

The crude 2-amino-3-hydroxy-2-methylpropanenitrile is typically obtained as a viscous
pale-yellow oil or low-melting solid, which is sufficiently pure for subsequent derivatization
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(e.g., Boc-protection or hydrolysis) in the synthesis of aminoacetonitrile derivatives .

Analytical Characterization
To validate the structural integrity of the synthesized compound, the following spectroscopic

data should be confirmed.

Table 2: Expected Spectroscopic Signatures

Analytical Technique Key Signals / Shifts Structural Assignment

¹H NMR (400 MHz, CDCl₃) δ 1.45 (s, 3H) α -Methyl group (-CH₃)

¹H NMR (400 MHz, CDCl₃) δ 2.05 (br s, 3H)
Amine (-NH₂) and Hydroxyl (-

OH) protons

¹H NMR (400 MHz, CDCl₃) δ 3.55 (d, 1H), 3.65 (d, 1H)
Diastereotopic methylene

protons (-CH₂OH)

FT-IR Spectroscopy ~3300 - 3400 cm⁻¹
N-H and O-H stretching

(broad)

FT-IR Spectroscopy ~2230 cm⁻¹
C≡N (Nitrile) stretching (often

weak)

ESI-MS (Positive Mode) 101.1 m/z [M+H]⁺ Molecular ion peak

Troubleshooting & Process Optimization
Low Yield / High Viscosity Byproducts: Indicates aldol condensation of hydroxyacetone.

Solution: Ensure the internal temperature remains strictly below 10 °C during the electrophile

addition phase and verify that the ammonia concentration is sufficient to outcompete enolate

formation.

Incomplete Conversion: If unreacted hydroxyacetone remains after 24 hours (visible via TLC

or NMR), the equilibrium may be stalled. Solution: Add an additional 0.2 equivalents of

NH₄Cl and stir for another 4 hours. The ammonium ion shifts the equilibrium toward the

imine by providing the necessary protons for water elimination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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